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Compound of Interest

Compound Name: 2,4,5-Trichlorophenetole

Cat. No.: B15046015 Get Quote

Proper disposal of 2,4,5-Trichlorophenetole requires careful adherence to hazardous waste

regulations due to its presumed toxicity and persistence in the environment. While specific data

for 2,4,5-Trichlorophenetole is limited, its structural similarity to 2,4,5-Trichlorophenol, a

known hazardous substance, necessitates a cautious approach to its management and

disposal. This guide provides a comprehensive overview of the recommended procedures for

handling, storing, and disposing of 2,4,5-Trichlorophenetole, drawing upon safety protocols

for structurally related chlorinated compounds.

Immediate Safety and Handling Precautions
Researchers and laboratory personnel must handle 2,4,5-Trichlorophenetole in a controlled

environment, utilizing appropriate personal protective equipment (PPE) to minimize exposure

risk.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile, viton) are mandatory to prevent skin contact.

Eye Protection: Safety glasses with side shields or chemical splash goggles are essential to

protect against splashes.

Lab Coat: A flame-retardant lab coat should be worn to protect clothing and skin.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15046015?utm_src=pdf-interest
https://www.benchchem.com/product/b15046015?utm_src=pdf-body
https://www.benchchem.com/product/b15046015?utm_src=pdf-body
https://www.benchchem.com/product/b15046015?utm_src=pdf-body
https://www.benchchem.com/product/b15046015?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15046015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: When handling the powder form or in situations where dust or

aerosols may be generated, a NIOSH-approved respirator with an organic vapor/acid gas

cartridge and a P100 particulate filter is recommended.

Engineering Controls:

All handling of 2,4,5-Trichlorophenetole should be conducted in a well-ventilated laboratory,

preferably within a certified chemical fume hood.

Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is crucial to contain the contamination

and ensure the safety of personnel.

Spill Response:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For solid spills, cover with a dry absorbent material such as sand, vermiculite, or a

commercial sorbent. For liquid spills, dike the area to prevent spreading.

Neutralize: For spills of chlorinated phenols, a mixture of soda ash and slaked lime can be

used for neutralization.[1] This may also be effective for 2,4,5-Trichlorophenetole.

Collect: Carefully collect the absorbed material using non-sparking tools and place it into a

labeled, sealed container for hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with soap and water. All cleaning materials

should also be treated as hazardous waste.

Disposal Procedures
Proper disposal of 2,4,5-Trichlorophenetole is critical to prevent environmental contamination.

It must be treated as a hazardous waste in accordance with local, state, and federal

regulations.
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Waste Characterization:

Due to its chlorinated aromatic structure, 2,4,5-Trichlorophenetole is likely to be classified

as a hazardous waste. Consult your institution's environmental health and safety (EHS)

department for specific waste codes.

Disposal Method:

The recommended method for the disposal of chlorinated organic compounds is high-

temperature incineration in a licensed hazardous waste facility.[2] This process ensures the

complete destruction of the compound.

Do not dispose of 2,4,5-Trichlorophenetole down the drain or in regular trash.[2]

Quantitative Data for 2,4,5-Trichlorophenol (as a
proxy)
The following table summarizes key quantitative data for 2,4,5-Trichlorophenol, which can be

used as a conservative estimate for the properties of 2,4,5-Trichlorophenetole.

Property Value Reference

CAS Number 95-95-4 [1][3]

Molecular Formula C₆H₃Cl₃O [3]

Molecular Weight 197.45 g/mol

Melting Point 67 °C

Boiling Point 253 °C

Solubility in Water 1.15 g/L at 20 °C

Vapor Pressure 0.003 mmHg at 25 °C

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2,4,5-
Trichlorophenetole.
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Caption: Decision-making workflow for the handling and disposal of 2,4,5-Trichlorophenetole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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